Cas no 1805423-37-3 (2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride
• CAS No: 1805423-37-3
• MF: C₇H₂ClF₂IN₂O₃
• MW: 362.456659793854
• CID: 4894047
• Update Time: 2025-05-19

2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C7H2ClF2IN2O3/c8-6(14)2-1-3(13(15)16)12-5(4(2)11)7(9)10/h1,7H
• InChI Key： ZCEVRTXEVBQWMP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C=C([N+](=O)[O-])N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride

2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride (CAS No. 1805423-37-3): An Overview

2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride (CAS No. 1805423-37-3) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodine atom, and a nitro group, offers a wide range of applications in the synthesis of novel pharmaceuticals and agrochemicals.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules, making it a valuable functional group in drug design. The presence of the iodine atom provides additional reactivity and selectivity in various chemical transformations, while the nitro group can be reduced to an amino group, opening up possibilities for further functionalization and derivatization.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The unique combination of functional groups in this molecule allows for the fine-tuning of pharmacological properties, leading to improved efficacy and reduced side effects.

In addition to its applications in medicinal chemistry, 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride has also shown promise in the field of agrochemicals. Researchers at the University of California, Davis, have explored its use as a precursor for developing novel herbicides with enhanced selectivity and reduced environmental impact. The ability to modulate the reactivity and stability of this compound through strategic chemical modifications makes it an attractive candidate for further investigation.

The synthesis of 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride typically involves a multi-step process that includes the introduction of the difluoromethyl group via nucleophilic substitution reactions, followed by iodination and nitration steps. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and yield of these transformations. These advancements have not only simplified the synthesis but also expanded the scope for exploring new derivatives with enhanced properties.

The physical and chemical properties of 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride are well-documented. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is highly reactive due to its electrophilic nature, particularly at the carbonyl chloride moiety. This reactivity makes it an excellent starting material for various organic reactions, including nucleophilic acyl substitutions and condensation reactions.

From a safety perspective, handling 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride requires strict adherence to laboratory safety protocols. The compound should be stored under inert conditions to prevent decomposition or unwanted side reactions. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

In conclusion, 2-(Difluoromethyl)-3-iodo-6-nitropyridine-4-carbonyl chloride (CAS No. 1805423-37-3) is a highly versatile and reactive compound with significant potential in both medicinal chemistry and agrochemical research. Its unique structural features and reactivity profile make it an invaluable tool for scientists working on the development of new therapeutic agents and agricultural products. As research in this area continues to advance, it is likely that new applications and derivatives will emerge, further expanding its utility in various scientific disciplines.